Cas no 2229084-49-3 (2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229084-49-3
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 6051019
• PubChem ID: 165885086
• Update Time: 2025-06-13

2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid
• 2229084-49-3
• EN300-1966243

• Inchi： 1S/C10H9ClO3/c11-7-2-1-3-8(12)9(7)5-4-6(5)10(13)14/h1-3,5-6,12H,4H2,(H,13,14)
• InChI Key： SXSRKXMPNHXOEW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1CC1C(=O)O)O

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229084-49-3)

2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229084-49-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, modified further by chloro and hydroxyl substituents. The structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The cyclopropane moiety is a key structural element in 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid, contributing to its unique chemical properties. Cyclopropanes are known for their high ring strain, which often enhances reactivity and makes them valuable intermediates in synthetic chemistry. The presence of both chloro and hydroxyl groups on the aromatic ring introduces additional functional diversity, allowing for further chemical modifications and interactions with biological targets. These features collectively position this compound as a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the exploration of cyclopropane-containing compounds due to their potential biological activities. Studies have demonstrated that such molecules can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif is particularly attractive because it can mimic natural products and bioactive scaffolds, providing a scaffold for drug discovery efforts.

The 2-chloro-6-hydroxyphenyl substituent in 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid plays a crucial role in determining its interaction with biological systems. The chloro group is known to enhance lipophilicity and can participate in hydrogen bonding or π-stacking interactions, while the hydroxyl group provides a site for further derivatization or hydrogen bonding. These functional groups make the compound an excellent candidate for designing molecules that can interact with specific enzymes or receptors.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity. For instance, research indicates that it may interact with enzymes involved in metabolic pathways or signal transduction cascades, suggesting its potential as an inhibitor or modulator of these processes.

The synthesis of 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid presents both challenges and opportunities. The cyclopropane ring can be introduced via various synthetic routes, including cyclopropanation reactions or carbene-mediated transformations. The presence of the chloro and hydroxyl groups requires careful consideration during synthesis to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have made it possible to produce this compound with high purity and scalability, facilitating its use in downstream applications.

In the context of drug discovery, 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid has been explored as a precursor for more complex derivatives. By modifying the substituents on the aromatic ring or introducing additional functional groups, researchers can generate libraries of compounds with tailored biological activities. Such libraries are valuable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

One particularly exciting area of research involves the use of 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. Preliminary studies suggest that derivatives of this compound may exhibit potent kinase inhibition properties.

The potential applications of 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid extend beyond pharmaceuticals into agrochemicals and material science. For example, its structural motifs could inspire the design of novel pesticides or herbicides that target specific biological pathways in plants or pests. Additionally, the unique electronic properties of cyclopropane-containing compounds make them interesting candidates for organic electronics applications.

As our understanding of molecular interactions continues to evolve, so does the potential of compounds like 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid. Emerging technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms are enabling more precise testing of drug candidates in vitro and in vivo. These advancements will likely accelerate the discovery and development of new therapeutic agents based on this compound.

In conclusion, 2-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229084-49-3) represents a fascinating molecule with diverse potential applications across multiple fields. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in science and industry.